Cas no 2199213-93-7 (tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate)

• Product Name: tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate
• CAS No: 2199213-93-7
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5272002
• Update Time: 2026-03-09

tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate
• 3-Azetidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester, (αR)-
• tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate

• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(15)13-5-7(6-13)8(12)9(14)16-4/h7-8H,5-6,12H2,1-4H3/t8-/m1/s1
• InChI Key： HGSNWIDVQSMJKV-MRVPVSSYSA-N
• SMILES： O(C(C)(C)C)C(N1CC([C@H](C(=O)OC)N)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 0.2
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate (CAS No. 2199213-93-7)

The compound tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate (CAS No. 2199213-93-7) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the azetidine ring and tert-butyl protecting group, make it a valuable building block for drug discovery, particularly in the development of protease inhibitors and kinase-targeted therapies. This compound has garnered significant attention due to its role in optimizing drug bioavailability and metabolic stability, addressing key challenges in modern medicinal chemistry.

In recent years, the demand for chiral intermediates like tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently search for "CAS 2199213-93-7 applications" or "azetidine derivatives in drug design," reflecting growing interest in its synthetic utility. The compound's stereocenter at the 1R-position is particularly crucial for creating enantiomerically pure APIs (Active Pharmaceutical Ingredients), a critical requirement for FDA-approved drugs.

The synthesis of tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate typically involves multi-step organic transformations, including Boc-protection strategies and stereoselective amino acid derivatization. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and configuration. Industry professionals often inquire about "scale-up synthesis of azetidine carboxylates" or "chiral purity analysis methods," highlighting practical considerations for manufacturing this compound.

From a therapeutic perspective, the azetidine moiety in CAS 2199213-93-7 contributes to improved pharmacokinetic profiles compared to traditional pyrrolidine or piperidine analogs. This structural advantage aligns with current trends in "ring-constrained amino acids" and "bioisosteric replacements" in drug design. The compound's methoxy carbonyl group offers additional versatility for further functionalization, making it valuable for combinatorial chemistry approaches.

Quality control specifications for tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate typically require ≥98% chemical purity and ≥99% enantiomeric excess. Storage recommendations generally suggest protection from moisture at -20°C under inert atmosphere, reflecting the compound's sensitivity to hydrolysis. These technical details respond to common queries like "stability of Boc-protected azetidines" and "handling chiral building blocks" frequently encountered in research forums.

Emerging applications of this compound extend beyond traditional small molecule drugs into areas such as PROTACs (Proteolysis Targeting Chimeras) and peptidomimetics development. The 1-carboxylate functionality enables efficient conjugation with various warhead molecules, addressing popular search terms like "linker chemistry for targeted degradation." Recent patent literature demonstrates its incorporation in clinical candidates for oncology and inflammatory diseases.

Regulatory considerations for CAS 2199213-93-7 emphasize proper documentation of its synthetic route and analytical characterization, particularly for GMP-grade material. The pharmaceutical industry's shift toward "continuous manufacturing" has also influenced process development for such intermediates, with searches increasing for "flow chemistry approaches to azetidine synthesis." These developments underscore the compound's relevance in modern pharmaceutical production paradigms.

From a commercial perspective, tert-butyl 3-[(1R)-1-amino-2-methoxy-2-oxo-ethyl]azetidine-1-carboxylate remains a niche but growing segment in the fine chemicals market. Suppliers frequently receive inquiries about "custom synthesis of chiral azetidines" and "bulk quantities of CAS 2199213-93-7," indicating its importance in both research and development pipelines. The compound's pricing structure typically reflects the technical challenges associated with maintaining high enantiopurity during large-scale production.

Future research directions involving this compound may explore its potential in bioconjugation strategies and radiopharmaceutical applications, areas generating substantial scientific interest. The amino and ester functionalities provide orthogonal handles for modification, answering frequent questions about "multifunctional chiral scaffolds" in drug discovery. As asymmetric synthesis techniques advance, the accessibility and applications of this valuable intermediate are expected to expand significantly.